Cas no 642957-52-6 (1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea)

• Product Name: 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea
• CAS No: 642957-52-6
• MF: C₁₈H₂₁N₃O₄S₂
• MW: 407.507041692734
• CID: 6545724
• Update Time: 2025-07-25

1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea
• N-({[4-(1-azepanylsulfonyl)phenyl]amino}carbonothioyl)-2-furamide
• N-{[4-(azepan-1-ylsulfonyl)phenyl]carbamothioyl}furan-2-carboxamide

• Inchi： 1S/C18H21N3O4S2/c22-17(16-6-5-13-25-16)20-18(26)19-14-7-9-15(10-8-14)27(23,24)21-11-3-1-2-4-12-21/h5-10,13H,1-4,11-12H2,(H2,19,20,22,26)
• InChI Key： AOSFFZFQZMFGBY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(NC1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1)=S)=O

Additional information on 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea

Recent Advances in the Study of 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea (CAS: 642957-52-6)

The compound 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea (CAS: 642957-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's thiourea moiety, combined with the azepane-sulfonyl and furan-carbonyl groups, confers a high degree of selectivity and binding affinity towards its molecular targets. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its bioactivity.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. For instance, the compound has shown efficacy in inhibiting the proliferation of certain cancer cell lines by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it effectively reduces cytokine production and oxidative stress.

Mechanistic studies utilizing X-ray crystallography and molecular docking simulations have provided detailed insights into the binding interactions between 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea and its target proteins. These findings are instrumental in guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Current research efforts are focused on improving its bioavailability and metabolic stability through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translational potential of this promising molecule.

In conclusion, 1-4-(azepane-1-sulfonyl)phenyl-3-(furan-2-carbonyl)thiourea represents a compelling candidate for further development in drug discovery. Its multifaceted biological activities and well-characterized mechanism of action position it as a valuable tool for both basic research and therapeutic applications. Future studies will likely explore its potential in combination therapies and its efficacy in additional disease models.